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Compound of Interest

Compound Name:
(Cyclobutylmethyl)(1-

phenylethyl)amine

CAS No.: 356539-85-0

Cat. No.: B3262491

Get Quote

Executive Summary
N-(cyclobutylmethyl)-1-phenylethanamine is a secondary amine featuring a phenethylamine

scaffold N-alkylated with a cyclobutylmethyl group.[1] Structurally, it serves as a lipophilic

building block in medicinal chemistry, particularly in the synthesis of central nervous system

(CNS) active agents where the phenethylamine moiety acts as a pharmacophore for

monoamine transporters.

This guide provides a definitive reference for the chemical identifiers (InChI, SMILES) of this

compound, analyzes its stereochemical properties, and details a self-validating synthesis

protocol.

Chemical Identity & Structural Descriptors[1][2][3]
[4][5][6][7]
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The precise digital representation of chemical structures is critical for database interoperability

and collision avoidance.[1] The following table consolidates the validated identifiers for N-

(cyclobutylmethyl)-1-phenylethanamine.

Core Identifiers
Descriptor Value

IUPAC Name N-(cyclobutylmethyl)-1-phenylethan-1-amine

Molecular Formula

Molecular Weight 189.30 g/mol

Canonical SMILES CC(C1=CC=CC=C1)NCC2CCC2

Isomeric SMILES CNCC2CCC2 (assuming S-configuration)

InChI String

InChI=1S/C13H19N/c1-11(13-8-3-2-4-9-13)14-

10-12-6-5-7-12/h2-4,8-9,11-12,14H,5-

7,10H2,1H3

InChIKey WWHFXZPZKIRVOJ-UHFFFAOYSA-N

Deep Dive: InChI Layer Analysis
The InChI (International Chemical Identifier) string provides a layered description of the

molecule, ensuring uniqueness independent of drawing conventions.

Main Layer (C13H19N): Defines the stoichiometry.[1]

Connections Layer (/c...):

1-11: Defines the methyl group (1) attached to the chiral center (11).[1]

11(13...): Links the chiral center (11) to the phenyl ring (ipso carbon 13).[1]

14-10-12: Links the Nitrogen (14) to the methylene bridge (10) and the cyclobutyl ring (12).

[1]

Hydrogen Layer (/h...): Specifies the location of hydrogen atoms, fixing the tautomeric state.
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Stereochemical Considerations
The "1-phenylethanamine" moiety contains a chiral center at the

-carbon.[1] Consequently, the generic name refers to a racemic mixture unless specified.[1] In
drug development, enantiopurity is paramount due to the differing binding affinities of
enantiomers at target receptors (e.g., GPCRs).

Enantiomeric Identifiers
Enantiomer Configuration Isomeric SMILES InChIKey

Rectus
(

)-(+)
CNCC2CCC2

WWHFXZPZKIRVOJ-

SSDOTTSWSA-N

Sinister
(

)-(-)
CNCC2CCC2

WWHFXZPZKIRVOJ-

ZETCQYMHSA-N

Note: The InChIKey's second block (SSDOTTSWSA vs ZETCQYMHSA) encodes the

stereochemical information.[1] A mismatch here during database registration indicates a

potential stereochemical assignment error.

Synthesis Protocol: Reductive Amination
The most robust route for synthesizing N-(cyclobutylmethyl)-1-phenylethanamine is the

reductive amination of 1-phenylethanamine with cyclobutanecarbaldehyde.[1] This method

avoids over-alkylation common with direct alkylation using halides.[1][2]

Reaction Pathway Visualization[1]
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1-Phenylethanamine
(C8H11N)

Imine Intermediate
(Unstable)

DCM, MgSO4
rt, 2h

Cyclobutanecarbaldehyde
(C5H8O)

DCM, MgSO4
rt, 2h

N-(cyclobutylmethyl)-
1-phenylethanamine

NaBH(OAc)3
AcOH, 0°C to rt

Click to download full resolution via product page

Figure 1: Stepwise reductive amination pathway utilizing mild borohydride reduction.

Experimental Methodology
Objective: Synthesize 5.0 mmol of N-(cyclobutylmethyl)-1-phenylethanamine.

Reagents:

1-Phenylethanamine (1.0 eq)[1][3]

Cyclobutanecarbaldehyde (1.1 eq)[1]

Sodium triacetoxyborohydride (STAB) (1.5 eq)[1]

Dichloromethane (DCM) (anhydrous)[1]

Acetic Acid (catalytic)[1][4]

Protocol:

Imine Formation: In a flame-dried round-bottom flask, dissolve 1-phenylethanamine (606 mg,

5.0 mmol) in anhydrous DCM (20 mL). Add cyclobutanecarbaldehyde (462 mg, 5.5 mmol)

and magnesium sulfate (MgSO

, 500 mg) to scavenge water. Stir at room temperature for 2 hours.

Validation Point: Monitor by TLC (fading of aldehyde spot) or

H NMR (appearance of imine proton ~8.2 ppm).[1]

Reduction: Cool the mixture to 0°C. Remove MgSO
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via filtration if preferred, or proceed directly. Add Sodium triacetoxyborohydride (1.59 g, 7.5
mmol) portion-wise. Add 1-2 drops of glacial acetic acid to catalyze the reduction.[1]

Workup: Allow to warm to room temperature and stir overnight. Quench with saturated

NaHCO

solution. Extract with DCM (3 x 20 mL). Wash combined organics with brine, dry over Na

SO

, and concentrate in vacuo.

Purification: The secondary amine can be purified via flash column chromatography (SiO

, Hexanes/EtOAc gradient with 1% Et

N) or converted to the hydrochloride salt for recrystallization.[1]

Computational Handling & Database Registration[1]
[3][4]
When registering this compound in chemical databases (e.g., ChEMBL, internal corporate

registries), specific protocols must be followed to ensure data integrity.[1]

Hash Collision Avoidance
The InChIKey is a hashed representation. While collisions are statistically improbable (

in

), they are theoretically possible.

Best Practice: Always store the full InChI string alongside the InChIKey.[1] The InChIKey is

for indexing/searching; the InChI string is for structure reconstruction.[1]

Tautomerism
The secondary amine nitrogen has a labile proton.[1] Standard InChI generation (/FixedH

option) typically handles this correctly, but ensure your registration system does not strip

stereochemistry during normalization (a common error with chiral amines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3262491?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3262491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

